Cas no 2223030-00-8 (1-(Ethyl-d5)-pyrrole-3-boronic acid pinacol ester)
2223030-00-8 structure
Product Name:1-(Ethyl-d5)-pyrrole-3-boronic acid pinacol ester
CAS No:2223030-00-8
MF:C12H20BNO2
MW:226.134511947632
CID:6809958
PubChem ID:133555525
Update Time:2025-03-04
1-(Ethyl-d5)-pyrrole-3-boronic acid pinacol ester Chemical and Physical Properties
Names and Identifiers
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- CS-18097
- 2223030-00-8
- 1-(Ethyl-d5)-pyrrole-3-boronic acid pinacol ester
-
- Inchi: 1S/C12H20BNO2/c1-6-14-8-7-10(9-14)13-15-11(2,3)12(4,5)16-13/h7-9H,6H2,1-5H3/i1D3,6D2
- InChI Key: YDTZPDPMMGSXTM-YRYIGFSMSA-N
- SMILES: O1B(C2C=CN(C([2H])([2H])C([2H])([2H])[2H])C=2)OC(C)(C)C1(C)C
Computed Properties
- Exact Mass: 226.1900928Da
- Monoisotopic Mass: 226.1900928Da
- Isotope Atom Count: 5
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 252
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 23.4Ų
1-(Ethyl-d5)-pyrrole-3-boronic acid pinacol ester Related Literature
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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